Cas no 1261995-03-2 (4-(4-Chloro-3-cyanophenyl)benzoic acid)

• Product Name: 4-(4-Chloro-3-cyanophenyl)benzoic acid
• CAS No: 1261995-03-2
• MF: C₁₄H₈ClNO₂
• MW: 257.671822547913
• MDL: MFCD18312655
• CID: 2768233
• PubChem ID: 53218381
• Update Time: 2025-09-27

4-(4-Chloro-3-cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10683323
• 4-(4-CHLORO-3-CYANOPHENYL)BENZOIC ACID
• 1261995-03-2
• 4'-Chloro-3'-cyano[1,1'-biphenyl]-4-carboxylic acid
• MFCD18312655
• 4-(4-Chloro-3-cyanophenyl)benzoic acid, 95%
• 4-(4-Chloro-3-cyanophenyl)benzoic acid

• MDL： MFCD18312655
• Inchi： 1S/C14H8ClNO2/c15-13-6-5-11(7-12(13)8-16)9-1-3-10(4-2-9)14(17)18/h1-7H,(H,17,18)
• InChI Key： KBJKTOIQGRIJSS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 257.0243562Da
• Monoisotopic Mass: 257.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4-(4-Chloro-3-cyanophenyl)benzoic acid

Introduction to 4-(4-Chloro-3-cyanophenyl)benzoic acid (CAS No. 1261995-03-2)

4-(4-Chloro-3-cyanophenyl)benzoic acid (CAS No. 1261995-03-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced materials research.

The molecular formula of 4-(4-Chloro-3-cyanophenyl)benzoic acid is C₁₄H₈ClNO₂, and it has a molecular weight of approximately 267.67 g/mol. The compound features a benzene ring substituted with a 4-chloro-3-cyanophenyl group, which imparts specific chemical and physical properties. The presence of the chlorine and cyano groups contributes to the compound's reactivity and stability, making it suitable for a variety of synthetic transformations.

In the realm of medicinal chemistry, 4-(4-Chloro-3-cyanophenyl)benzoic acid has been explored as a potential lead compound for drug discovery. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its pharmaceutical applications, 4-(4-Chloro-3-cyanophenyl)benzoic acid has also found utility in the development of advanced materials. Its unique electronic properties make it an attractive candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Studies have shown that this compound can be incorporated into polymer blends to enhance the performance of these devices, offering improved efficiency and stability.

The synthesis of 4-(4-Chloro-3-cyanophenyl)benzoic acid typically involves multi-step processes, including substitution reactions and functional group transformations. One common synthetic route involves the reaction of 4-chloro-3-cyanobenzeneboronic acid with 4-bromobenzoic acid in the presence of a palladium catalyst. This method provides high yields and good purity, making it suitable for large-scale production.

In terms of safety and handling, while 4-(4-Chloro-3-cyanophenyl)benzoic acid is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 4-(4-Chloro-3-cyanophenyl)benzoic acid is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal and environmental management to minimize any potential risks.

In conclusion, 4-(4-Chloro-3-cyanophenyl)benzoic acid (CAS No. 1261995-03-2) is a multifaceted compound with promising applications in both pharmaceuticals and advanced materials. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is likely to play an increasingly important role in various scientific and industrial fields.